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Compound of Interest

Compound Name: Benzyl hexyl ether

Cat. No.: B11962857

Benzyl Hexyl Ether: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl Hexyl Ether, a compound
of interest in various scientific and industrial fields. This document details its chemical identity,
physicochemical properties, synthesis, and analytical methods, with a focus on its applications
relevant to research and development.

Chemical Identity and Properties

Benzyl hexyl ether, also known as (hexyloxymethyl)benzene, is an organic compound with the
molecular formula C13H200.[1] Its chemical identifiers and key physicochemical properties are
summarized in the tables below for easy reference.

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 61103-84-2[1]
Molecular Formula C13H200[1]
Molecular Weight 192.30 g/mol
IUPAC Name 1-(benzyloxy)hexane
Synonyms Benzene, [(hexyloxy)methyl]-, n-Hexyl benzyl
ether

Table 2: Physicochemical Properties
Property Value
Appearance Colorless liquid
Odor Fruity, green, floral[2]

Boiling Point (estimated)

262 °C[2]

Vapor Pressure (estimated)

0.0087 hPa @ 20°C[2]

Solubility in Water

0.09 g/L @ 25°C[2]

Solubility in Ethanol

4830.55 g/L @ 25°C[2]

LogP (XLogP3-AA)

3.9[2]

Synthesis of Benzyl Hexyl Ether

The synthesis of benzyl hexyl ether can be achieved through various methods common in

ether synthesis. One of the most established methods is the Williamson ether synthesis.

Experimental Protocol: Williamson Ether Synthesis

This protocol describes a general procedure for the synthesis of benzyl hexyl ether via the

Williamson ether synthesis, which involves the reaction of an alkoxide with a primary alkyl

halide.
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Materials:

Hexan-1-ol

Sodium hydride (NaH)

Benzyl bromide

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution
Anhydrous magnesium sulfate

Standard laboratory glassware and magnetic stirrer

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon),
dissolve hexan-1-ol in anhydrous THF.

Cool the solution to 0 °C using an ice bath.
Slowly add sodium hydride (60% dispersion in mineral oil) portion-wise to the stirred solution.

Allow the mixture to warm to room temperature and stir for 1 hour, or until the evolution of
hydrogen gas ceases, indicating the formation of the sodium hexoxide.

Cool the reaction mixture back to 0 °C.
Add benzyl bromide dropwise via the dropping funnel.

After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat to reflux for 12-24 hours. The reaction progress can be monitored by thin-layer
chromatography (TLC).
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 After the reaction is complete, cool the mixture to room temperature and cautiously quench
the excess sodium hydride by the slow addition of water.

 Partition the mixture between diethyl ether and water.

o Separate the organic layer, and wash it sequentially with water and saturated agueous
ammonium chloride solution.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure.

e The crude product can be purified by vacuum distillation or column chromatography on silica
gel to yield pure benzyl hexyl ether.

A referenced synthesis method suggests the reaction of benzyl bromide and hexan-1-ol with
iron(ll) sulfate at 110 °C for 12 hours, reporting a yield of 98.0%.[1]

Williamson Ether Synthesis Workflow

N
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A simplified workflow for the synthesis of benzyl hexyl ether.

Applications and Biological Relevance

Benzyl hexyl ether is primarily utilized as a fragrance ingredient in various consumer products,
including perfumes, soaps, and detergents.[3] Its characteristic fruity and floral scent makes it a
valuable component in fragrance formulations. It is also used as a solvent and has been
mentioned as a potential intermediate in the pharmaceutical and agrochemical industries.[3]

Currently, there is a notable lack of publicly available data on the specific biological activities,
mechanisms of action, or its involvement in any signaling pathways relevant to drug
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development. Further research is required to explore the potential pharmacological or
toxicological profile of benzyl hexyl ether.

Analytical Quality Control

To ensure the purity and identity of benzyl hexyl ether, particularly for research and
development purposes, a robust quality control workflow is essential. Gas chromatography-
mass spectrometry (GC-MS) is a powerful analytical technique for this purpose.

Experimental Protocol: GC-MS Analysis

This protocol outlines a general procedure for the quality control analysis of benzyl hexyl
ether.

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)
e A suitable capillary column (e.g., non-polar DB-5 or similar)

o Autosampler

Materials:

o Benzyl hexyl ether sample

e High-purity solvent (e.g., hexane or dichloromethane)

o Volumetric flasks and micropipettes

Procedure:

o Sample Preparation: Prepare a dilute solution of the benzyl hexyl ether sample in a suitable
volatile organic solvent (e.g., 10 pg/mL in hexane).

e Instrument Setup:

o Set the injector temperature (e.g., 250 °C).
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o Set the oven temperature program. A typical program might start at a lower temperature
(e.g., 60 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 280
°C) to ensure the elution of the compound.

o Set the carrier gas flow rate (e.g., helium at 1 mL/min).

o Set the mass spectrometer to scan a suitable mass range (e.g., m/z 40-400).

« Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC-MS system.

o Data Acquisition: Acquire the total ion chromatogram (TIC) and the mass spectrum of the
eluting peaks.

o Data Analysis:
o ldentify the peak corresponding to benzyl hexyl ether based on its retention time.
o Confirm the identity by comparing the acquired mass spectrum with a reference spectrum.

o Assess the purity of the sample by calculating the peak area percentage of the benzyl
hexyl ether peak relative to the total peak area in the chromatogram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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